Cortisol-9,11,12,12-d4 Cortisol-9,11,12,12-d4 Hydrocortisone-d4 is intended for use as an internal standard for the quantification of hydrocortisone/cortisol by GC- or LC-MS. Cortisol, known as hydrocortisone when used as a therapeutic, is a glucocorticoid produced by the adrenal cortex in response to adrenocorticotropic hormone (ACTH). It is an agonist at the mineralocorticoid receptor (MR) and the glucocorticoid receptor (GR), with an approximately 6- to 10-fold greater affinity for MR. Cortisol production is increased during periods of stress, and it is a major effector molecule in the hypothalamic-pituitary-adrenal axis (HPA) stress response. Cortisol levels increase with age and are often elevated in major depressive disorder, certain forms of hypertension, and Parkinson's disease.
Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome.
An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD.
Brand Name: Vulcanchem
CAS No.: 73565-87-4
VCID: VC0196582
InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D
SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
Molecular Formula: C21H30O5
Molecular Weight: 364.5 g/mol

Cortisol-9,11,12,12-d4

CAS No.: 73565-87-4

VCID: VC0196582

Molecular Formula: C21H30O5

Molecular Weight: 364.5 g/mol

Purity: 95% by HPLC; 98% atom D

* For research use only. Not for human or veterinary use.

Cortisol-9,11,12,12-d4 - 73565-87-4

Description

Cortisol-9,11,12,12-d4 is a deuterated form of cortisol, a glucocorticoid hormone produced by the adrenal cortex. This compound is specifically labeled with deuterium atoms at positions 9, 11, and two at position 12, making it useful for studying the metabolism of cortisol in biological systems. Cortisol itself is a crucial hormone involved in stress response, metabolism, and immune function .

Applications and Uses

Cortisol-9,11,12,12-d4 is primarily used in research to study cortisol metabolism. It is utilized in clinical mass spectrometry, environmental analysis, and metabolomics studies . The deuterated form allows researchers to trace the metabolic pathways of cortisol in biological systems, providing insights into its role in stress response, metabolism, and immune suppression .

Research Findings

Research involving Cortisol-9,11,12,12-d4 focuses on understanding cortisol's role in metabolism and immune function. Cortisol is known to influence glucose metabolism by promoting gluconeogenesis and inhibiting glucose uptake in peripheral tissues . It also plays a significant role in immune response by suppressing inflammation and shifting the immune response towards a Th2 dominance .

Key Research Findings

  • Metabolic Effects: Cortisol affects glucose metabolism by stimulating gluconeogenesis and glycogen synthesis while inhibiting glucose uptake in muscles .

  • Immune Modulation: Cortisol suppresses the production of pro-inflammatory cytokines and promotes a Th2 immune response, which can be beneficial in reducing inflammation but may also impair cellular immunity .

  • Metabolic Pathways: The use of Cortisol-9,11,12,12-d4 helps in tracing the metabolic pathways of cortisol, providing insights into its conversion to cortisone via 11-beta hydroxysteroid dehydrogenases .

Safety and Handling

Cortisol-9,11,12,12-d4 is considered a stable isotope-labeled compound and should be handled with caution. It is suspected to be harmful if ingested, inhaled, or if it comes into contact with the skin, and may damage fertility or the unborn child . Storage recommendations include keeping it at room temperature away from light and moisture .

CAS No. 73565-87-4
Product Name Cortisol-9,11,12,12-d4
Molecular Formula C21H30O5
Molecular Weight 364.5 g/mol
IUPAC Name (8R,9R,10R,13R,17R)-8,9-dideuterio-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D
Standard InChIKey JYGXADMDTFJGBT-SSWZDPBISA-N
Isomeric SMILES [2H][C@]12CCC3=CC(=O)CC[C@@]3([C@@]1(C(C[C@@]4(C2CC[C@@]4(C(=O)CO)O)C)O)[2H])C
SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
Canonical SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
Purity 95% by HPLC; 98% atom D
Related CAS 73565-87-4 (unlabelled)
Synonyms 11β,17α,21-Trihydroxypregn-4-ene-3,20-dione-D4, 11β,17α,21-Trihydroxypregn-4-ene-3,20-dione-d4 (9,11,12,12-d4), 17-Hydroxycorticosterone-9,11,12,12-d4, 17-Hydroxycorticosterone-D4, 4-Pregnene-11β,17α,21-triol-3,20-dione-D4, 4-Pregnene-11β,17α,21-triol-3,20-dione-d4 (9,11,12,12-d4), Cortisol-9,11,12,12-d4, Deuterated cortisol, Deuterated hydrocortisone, Kendall′s compound F (9,11,12,12-d4), Reichstein′s substance M (9,11,12,12-d4)
Tag Cortisone Impurities
PubChem Compound 154731505
Last Modified Aug 15 2023

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator